Cas no 42901-97-3 (2-ethyl-1-benzofuran-3-carbonitrile)

2-ethyl-1-benzofuran-3-carbonitrile structure
42901-97-3 structure
Product Name:2-ethyl-1-benzofuran-3-carbonitrile
CAS No:42901-97-3
MF:C11H9NO
MW:171.195262670517
CID:55628
PubChem ID:7131038
Update Time:2025-04-18

2-ethyl-1-benzofuran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Ethylbenzofuran-3-carbonitrile
    • 2-Ethyl-1-benzofuran-3-carbonitrile
    • 2-Aethyl-3-cyano-benzofuran
    • 2-Aethyl-benzofuran-3-carbonitril
    • 2-Aethyl-benzofuran-3-carbonsaeurenitril
    • 2-Aethyl-benzofuran-carbonitril-(3)
    • 2-ethyl-benzofuran-3-carbonitrile
    • 3-Benzofurancarbonitrile,2-ethyl
    • 3-CYANO-2-ETHYLBENZOFURAN
    • HMS1784M09
    • DTXSID20427891
    • 42901-97-3
    • CS-0234762
    • EN300-14705
    • A923910
    • Z104346712
    • AKOS016009872
    • G25958
    • 2-ethyl-1-benzofuran-3-carbonitrile
    • MDL: MFCD07345528
    • Inchi: 1S/C11H9NO/c1-2-10-9(7-12)8-5-3-4-6-11(8)13-10/h3-6H,2H2,1H3
    • InChI Key: JUFZEKMBCHUDJC-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C#N)=C1CC

Computed Properties

  • Exact Mass: 171.06800
  • Monoisotopic Mass: 171.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • Boiling Point: 279.3°C at 760 mmHg
  • PSA: 36.93000
  • LogP: 2.86688

2-ethyl-1-benzofuran-3-carbonitrile Security Information

  • Storage Condition:Sealed in dry,2-8°C

2-ethyl-1-benzofuran-3-carbonitrile Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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